2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(4-fluorobenzyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-[(4-fluorophenyl)methyl]quinazolin-4-one
• InChI: InChI=1S/C24H16BrFN4O2S/c25-17-9-7-16(8-10-17)22-28-21(32-29-22)14-33-24-27-20-4-2-1-3-19(20)23(31)30(24)13-15-5-11-18(26)12-6-15/h1-12H,13-14H2
• InChI Key: LEZJHXYKQGJLMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=NC(=NO3)C4=CC=C(C=C4)Br)CC5=CC=C(C=C5)F
• Molecular Formula: C24H16BrFN4O2S
• Molecular Weight: 523.4 g/mol

Description

2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(4-fluorobenzyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C24H16BrFN4O2S and its molecular weight is 523.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antimicrobial Activities : Compounds containing structures similar to the given chemical have been synthesized and evaluated for antimicrobial activity against various strains of bacteria and fungi. For instance, derivatives of 3-(4-Bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-Triazol have shown promising results in screening for antimicrobial properties (Kaneria et al., 2016).

Antiviral Activities

• Evaluation Against Respiratory and Biodefense Viruses : Novel quinazolinone derivatives have been designed, synthesized, and assessed for antiviral activity against various viruses, including influenza A and severe acute respiratory syndrome corona, demonstrating potential therapeutic applications (Selvam et al., 2007).

Anticancer Activities

• Cytotoxicity and Anticancer Evaluation : Research has explored the cytotoxic and anticancer properties of quinazolinone derivatives, highlighting their potential in targeting various cancer cell lines and providing a foundation for further development into anticancer agents (Deep et al., 2013).

Anti-inflammatory Activities

• Anti-inflammatory and Analgesic Activities : Studies have synthesized and evaluated novel quinazolinone analogs for anti-inflammatory and analgesic activities, identifying compounds with significant effects that could serve as bases for developing new therapeutic agents (Rajput & Singhal, 2013).